Cas no 941604-21-3 (N-(5-Bromo-3-cyanopyridin-2-yl)acetamide)

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide is a brominated pyridine derivative featuring both cyano and acetamide functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The cyano group offers additional reactivity for further functionalization, while the acetamide moiety contributes to hydrogen-bonding interactions, potentially improving binding affinity in bioactive molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of heterocyclic scaffolds.

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide structure

941604-21-3 structure

Product Name:N-(5-Bromo-3-cyanopyridin-2-yl)acetamide

CAS No:941604-21-3

MF:C₈H₆BrN₃O

MW:240.056740283966

CID:1031120

PubChem ID:57742089

Update Time:2025-05-28

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(5-Bromo-3-cyanopyridin-2-yl)acetamide
- 941604-21-3
- DTXSID80727804
- DZILEUCQDLGHBE-UHFFFAOYSA-N
- J-523101
- N-(5-Bromo-3-cyano-pyridin-2-yl)-acetamide
- SCHEMBL4099333
- DB-320442
- Inchi： 1S/C8H6BrN3O/c1-5(13)12-8-6(3-10)2-7(9)4-11-8/h2,4H,1H3,(H,11,12,13)
- InChI Key： DZILEUCQDLGHBE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C#N)=C1)NC(C)=O

Computed Properties

Exact Mass: 238.96942g/mol
Monoisotopic Mass: 238.96942g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 65.8Å²

N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181440-1g	N-(5-Bromo-3-cyanopyridin-2-yl)acetamide	941604-21-3	95%	1g	$449.28	2023-08-31
Chemenu	CM174524-1g	N-(5-bromo-3-cyanopyridin-2-yl)acetamide	941604-21-3	95%	1g	$482	2021-08-05
Chemenu	CM174524-1g	N-(5-bromo-3-cyanopyridin-2-yl)acetamide	941604-21-3	95%	1g	$466	2022-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664977-1g	N-(5-bromo-3-cyanopyridin-2-yl)acetamide	941604-21-3	98%	1g	￥3785.00	2024-04-24
Crysdot LLC	CD11007890-1g	N-(5-Bromo-3-cyanopyridin-2-yl)acetamide	941604-21-3	95+%	1g	$510	2024-07-19